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Compound of Interest

Compound Name: CK0106023

Cat. No.: B1669120

Immediate Safety and Logistical Information for Laboratory Professionals

In the dynamic environment of scientific research and drug development, the proper
management and disposal of chemical waste is paramount to ensuring a safe and compliant
laboratory. While a specific Safety Data Sheet (SDS) for the identifier CK0106023 could not be
located, this guide provides a comprehensive, step-by-step operational plan for its proper
disposal, treating it as a substance with unknown characteristics, and therefore, as potentially
hazardous. Adherence to these procedures is critical for the safety of all laboratory personnel
and the protection of the environment.

Essential Disposal Procedures

When the specific hazards of a chemical substance are unknown, it must be handled with the
utmost caution. The following procedures are designed to provide a clear and safe pathway for
the disposal of CK0106023 or any uncharacterized chemical waste.

Step 1: Waste Characterization and Segregation

The initial and most critical step is to characterize the waste to the best of your ability. Since an
SDS for CK0106023 is not available, consider the following:

e Process Knowledge: What was the chemical process that generated this waste? Is it a
solvent, a reaction byproduct, or a stock solution?

e Physical State: Is the waste a solid, liquid, or gas?
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o Potential Hazards: Based on its components or the reaction it was involved in, could it be
flammable, corrosive, reactive, or toxic?

Action:

¢ Do not mix CK0106023 waste with other chemical waste streams.[1] Incompatible chemicals
can react violently, producing heat, toxic gases, or explosions.

e Segregate the waste container according to its potential hazard class (e.g., flammable
liquids, halogenated solvents, solid waste).[2]

Step 2: Container Selection and Labeling

Proper containment and labeling are crucial for safe storage and transport.
Action:

o Select a container that is compatible with the chemical waste. The container must be in good
condition, free of leaks or cracks, and have a secure, tight-fitting lid.[2][3]

e The container must be clearly labeled with the words "Hazardous Waste".[2]
e The label must include:

o The full chemical name(s) of the contents (e.g., "CK0106023, potentially hazardous
substance™). Avoid abbreviations or formulas.[2]

o The date accumulation started.

o The name of the principal investigator or laboratory contact.

Step 3: Safe Storage in the Laboratory

Proper storage minimizes the risk of spills, reactions, and exposure.
Action:

» Keep the waste container closed at all times, except when adding waste.[1][2]
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» Store the container in a designated satellite accumulation area within the laboratory.
o Ensure secondary containment is used to capture any potential leaks.[2]
» Store incompatible waste types separately.[1]

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste contractor.

Action:
» Contact your institution's EHS office to schedule a waste pickup.[2]

e Provide them with all available information about the waste, including its source and any
known or suspected properties.

e Do not, under any circumstances, dispose of unknown chemicals down the drain or in the
regular trash.[2]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative parameters for hazardous
waste management.
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Parameter Guideline Source

Leave at least 5% of the
Container Headspace container volume empty to [3]
allow for thermal expansion.

Sharps Container Fill Level Discard when % full. [4]

Treat with a 10-fold dilution of
household bleach (9 parts
waste to 1 part bleach) for at

Liquid Waste Decontamination  least 15 minutes before drain [4]
disposal (if permitted by local

regulations for specific waste

types).

Experimental Protocol: Triple Rinsing of Empty
Containers

Empty containers that held hazardous chemicals must be properly decontaminated before they

can be disposed of as regular trash.
Methodology:

e Initial Rinse: Add an appropriate solvent (capable of removing the chemical residue) to the
empty container, filling it to about 10% of its volume.

o Agitation: Securely cap the container and shake vigorously to ensure the solvent contacts all

interior surfaces.

e Collection of Rinsate: Pour the solvent rinsate into an appropriate hazardous waste
container. This rinsate must be treated as hazardous waste.[2]

o Repeat: Repeat the rinsing process two more times for a total of three rinses.[2]

e Drying: Allow the container to air dry completely.
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» Final Disposal: Once triple-rinsed and dry, the container may be disposed of in the regular
trash.[2] Be sure to deface or remove the original label.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

chemical waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Chemical Waste Disposal Workflow

Start: Chemical Waste Generated

A

Is the identity and hazard of the chemical known?

i
— \

Consult Safety Data Sheet (SDS) for disposal information.| | Treat as Unknown/Hazardous Waste.

\ /

Segregate waste by hazard class (flammable, corrosive, etc.).

A

Select a compatible, sealed container.

A

Label container with '"Hazardous Waste' and full chemical name.

A

Store in a designated satellite accumulation area with secondary containment.

A

Contact Environmental Health & Safety (EHS) for pickup.

A

End: Waste properly disposed.

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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